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Compound of Interest

Compound Name: 2-Methoxybenzoic acid

Cat. No.: B1677285

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Methoxybenzoic acid, a versatile
organic compound with applications in various scientific fields. This document details its
synonyms and identifiers, experimental protocols for its synthesis and analysis, and a
visualization of its synthetic pathway.

Synonyms and Identifiers for 2-Methoxybenzoic
Acid
2-Methoxybenzoic acid is known by a variety of names in scientific literature and commercial

databases. A comprehensive list of its synonyms and chemical identifiers is provided below to
facilitate accurate identification and sourcing.
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Synonym Identifier Type Identifier Value
o-Anisic acid Trivial Name -
Salicylic acid methyl ether Trivial Name -
O-Methylsalicylic acid Trivial Name -
2-Anisic acid Trivial Name -
Benzoic acid, 2-methoxy- IUPAC Name -

Kyselina 2-methoxybenzoova Czech Name -

NSC 3778 NSC Number 3778
2-Methoxybenzoic acid Primary Name -

CAS Number Registry Number 579-75-9
PubChem CID Database ID 11370

EC Number Registry Number 209-447-8

UNII FDA Substance ID 49WABZ7GZA
Beilstein Registry Number Database ID 509929

MDL Number Database ID MFCDO00002431
Molecular Formula Chemical Formula CsHsOs
Molecular Weight Physical Property 152.15 g/mol
InChlKey Chemical Structure ILUIQPXNXACGAN-

UHFFFAOYSA-N

Experimental Protocols

This section provides detailed methodologies for the synthesis and analysis of 2-
Methoxybenzoic acid, crucial for researchers working with this compound.

Synthesis of 2-Methoxybenzoic Acid from Salicylic Acid

This protocol details the methylation of salicylic acid to produce 2-Methoxybenzoic acid.
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Materials:

» Salicylic acid

e Dimethyl sulfate

e Sodium hydroxide

e Hydrochloric acid

o Water

e 15 L glass reaction kettle with stirring and low-temperature cycle device
o Standard laboratory glassware

e Oven for drying

Procedure:

e Ina 15 L glass reaction kettle, dissolve 0.8 kg (20 mol) of sodium hydroxide in 4.7 L of water
with stirring.

e Cool the solution to 0 °C using a low-temperature cycle device.

e Slowly add 1.38 kg (10 mol) of salicylic acid to the cooled solution and continue stirring until
it is completely dissolved.

e Add 1L (10.5 mol) of dimethyl sulfate to the reaction mixture and stir for 30 minutes at 0 °C.
 Increase the temperature of the reaction mixture to 35 °C and maintain for 30 minutes.

e Sequentially add another 1 L (10.5 mol) of dimethyl sulfate.

o Raise the temperature to 45 °C and hold for 1.0 hour.

» Heat the mixed solution to reflux and maintain for 2.0 hours.

e Adjust the pH of the solution to 10 by adding a 40% sodium hydroxide solution.
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o Continue to reflux the solution for an additional 2.0 hours.
o Allow the reaction mixture to cool naturally to room temperature.

 Acidify the solution to a pH of 1 by adding hydrochloric acid, which will result in the formation
of a significant amount of white precipitate.

« Stir the mixture for 30 minutes to ensure complete precipitation.

» Collect the precipitate by filtration, wash it with water, and dry it in an oven to obtain the final
product, 2-methoxybenzoic acid.

Proposed High-Performance Liquid Chromatography
(HPLC) Method for Quantification

While a specific, validated HPLC method for 2-Methoxybenzoic acid was not found in the
immediate search, the following protocol is proposed based on established methods for similar
benzoic acid derivatives.[1][2][3][4] This method would require validation for accuracy,
precision, linearity, and sensitivity according to standard laboratory procedures.

Instrumentation and Conditions:
e HPLC System: A standard HPLC system equipped with a UV detector.
e Column: Areversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 pum particle size).

* Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1% phosphoric
acid or ammonium acetate buffer, pH adjusted) and an organic solvent (e.g., acetonitrile or
methanol). A common starting point could be a 65:35 mixture of buffer and acetonitrile.

e Flow Rate: 1.0 mL/min.
o Detection Wavelength: UV detection at approximately 230 nm or 254 nm.
e Injection Volume: 10-20 pL.

e Column Temperature: Ambient or controlled at a specific temperature (e.g., 30 °C).
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Standard and Sample Preparation:

o Standard Stock Solution: Prepare a stock solution of 2-Methoxybenzoic acid (e.g., 1
mg/mL) in a suitable solvent such as methanol or a mixture of acetonitrile and water.

» Calibration Standards: Prepare a series of calibration standards by diluting the stock solution
to cover the expected concentration range of the samples.

o Sample Preparation: Dissolve the sample containing 2-Methoxybenzoic acid in the mobile
phase or a compatible solvent. Filter the sample through a 0.45 pm syringe filter before
injection to remove any particulate matter.

Analysis:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the calibration standards to generate a standard curve.

Inject the prepared samples.

Quantify the amount of 2-Methoxybenzoic acid in the samples by comparing the peak area
to the standard curve.

Synthesis Workflow Visualization

The following diagram illustrates the key steps in the synthesis of 2-Methoxybenzoic acid
from salicylic acid.
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Caption: Synthesis workflow of 2-Methoxybenzoic acid.

Biological Activity and Signaling Pathways

Currently, there is limited specific information available in the searched literature detailing the
direct interaction of 2-Methoxybenzoic acid with defined signaling pathways. It is often
described as a metabolite or used as a building block in the synthesis of other biologically
active molecules. Some sources suggest its use in studies related to enzyme inhibition, but do
not specify the enzymes or pathways involved.[5] Further research is required to elucidate its
precise mechanism of action and its effects on cellular signaling.

As a derivative of benzoic acid, it may share some general properties with this class of
compounds, which are known to have roles in various biological processes, including acting as
precursors for the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) that target
cyclooxygenase pathways.[6] However, direct evidence for 2-Methoxybenzoic acid's activity
in these pathways is not yet well-documented.

Researchers interested in the biological effects of 2-Methoxybenzoic acid are encouraged to
perform screening assays against various enzyme families and signaling pathways to identify
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potential targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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